Cas no 40371-61-7 (N-(3-bromo-4-methylphenyl)acetamide)

N-(3-bromo-4-methylphenyl)acetamide is a brominated aromatic acetamide derivative with the molecular formula C9H10BrNO. This compound features a bromine substituent at the 3-position and a methyl group at the 4-position of the phenyl ring, attached to an acetamide functional group. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine moiety enhances reactivity for further functionalization, while the methyl group contributes to steric and electronic modulation. Its well-defined structure and high purity make it suitable for cross-coupling reactions and other transformations requiring precise regioselectivity. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

N-(3-bromo-4-methylphenyl)acetamide structure

40371-61-7 structure

Product Name:N-(3-bromo-4-methylphenyl)acetamide

CAS No:40371-61-7

MF:C₉H₁₀BrNO

MW:228.08580160141

CID:1512420

PubChem ID:11708413

Update Time:2025-06-09

N-(3-bromo-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-bromo-4-methylphenyl)acetamide
- N-acetyl-3-bromo-4-methylaniline
- 2-bromo-4-acetamidotoluene
- AGN-PC-00EJYE
- 3-bromo-4-methylacetanilide
- AKOS003632061
- Acetamide, N-(3-bromo-4-methylphenyl)-
- N-(3-bromo-4-methylphenyl)-acetamide
- CTK1D4608
- AB07992
- N-acetyl-3-bromo-4-methylbenzenamine
- 3-Bromo-p-(N-aceto)toluidine
- 3'-bromo-4'-methylacetanilide
- SureCN2556808
- 3-Bromo-p-(N-aceto)toluidine;N-acetyl-3-bromo-4-methylbenzenamine;3-bromo-4-methylacetanilide;N-(3-bromo-4-methylphenyl)-acetamide;Acetamide,N-(3-bromo-4-methylphenyl);2-bromo-4-acetamidotoluene;N-acetyl-3-bromo-4-methylaniline;
- DTXSID10470937
- Z296850122
- SCHEMBL2556808
- 40371-61-7
- D84576
- KEVGOMKRAFQTBF-UHFFFAOYSA-N
- EN300-266079
- DB-209563
- MFCD01047359
- Inchi： 1S/C9H10BrNO/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,1-2H3,(H,11,12)
- InChI Key： KEVGOMKRAFQTBF-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C)NC(C)=O

Computed Properties

Exact Mass: 226.99500
Monoisotopic Mass: 226.99458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 32.59000
LogP: 3.36540

N-(3-bromo-4-methylphenyl)acetamide Pricemore >>

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eNovation Chemicals LLC	Y1254779-250mg	N-(3-Bromo-4-methylphenyl)acetamide	40371-61-7	95%	250mg	$260	2024-06-06
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